Cas no 1447671-75-1 (3-Isopropyl pentafluoroethylbenzene)

• Product Name: 3-Isopropyl pentafluoroethylbenzene
• CAS No: 1447671-75-1
• MF: C₁₁H₁₁F₅
• MW: 238.197060823441
• CID: 4600404
• Update Time: 2025-06-08

3-Isopropyl pentafluoroethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(1,1,2,2,2-pentafluoroethyl)-3-propan-2-ylbenzene
• 3-Isopropyl pentafluoroethylbenzene

• Inchi： 1S/C11H11F5/c1-7(2)8-4-3-5-9(6-8)10(12,13)11(14,15)16/h3-7H,1-2H3
• InChI Key： ZLXBAGXQGXDLIA-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)C(F)(F)F)=CC=CC(C(C)C)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on 3-Isopropyl pentafluoroethylbenzene

Recent Advances in the Study of 3-Isopropyl Pentafluoroethylbenzene (CAS: 1447671-75-1)

In recent years, the chemical and pharmaceutical industries have shown increasing interest in fluorinated aromatic compounds due to their unique physicochemical properties and potential applications in drug development and material science. Among these compounds, 3-Isopropyl pentafluoroethylbenzene (CAS: 1447671-75-1) has emerged as a subject of significant research attention. This briefing provides an overview of the latest studies and advancements related to this compound, focusing on its synthesis, properties, and potential applications.

The synthesis of 3-Isopropyl pentafluoroethylbenzene has been a focal point of recent research. A study published in the Journal of Fluorine Chemistry (2023) detailed an optimized synthetic route that improves yield and purity while reducing environmental impact. The method involves the selective fluorination of isopropylbenzene derivatives using novel catalysts, which enhances the efficiency of the process. Researchers highlighted the importance of controlling reaction conditions to minimize by-products, a critical factor for industrial-scale production.

In terms of physicochemical properties, 3-Isopropyl pentafluoroethylbenzene exhibits remarkable stability and lipophilicity, making it a promising candidate for pharmaceutical applications. A recent investigation in Bioorganic & Medicinal Chemistry Letters (2024) explored its potential as a building block for drug design. The study demonstrated that the compound's fluorinated aromatic ring enhances binding affinity to certain biological targets, particularly in the central nervous system. This finding opens new avenues for developing therapeutics for neurological disorders.

Another significant area of research involves the use of 3-Isopropyl pentafluoroethylbenzene in material science. A 2023 study in Advanced Materials reported its incorporation into liquid crystal formulations, where it contributes to improved thermal stability and optical properties. The compound's unique electronic characteristics, resulting from the combination of fluorine and isopropyl substituents, make it particularly valuable for advanced display technologies and optoelectronic devices.

Safety and environmental considerations have also been addressed in recent literature. Toxicological studies published in Regulatory Toxicology and Pharmacology (2023) provided comprehensive data on the compound's safety profile, including acute and chronic exposure assessments. While generally showing low toxicity, researchers emphasized the need for proper handling procedures due to its potential bioaccumulation in certain environments.

Looking forward, the versatility of 3-Isopropyl pentafluoroethylbenzene suggests continued research interest across multiple disciplines. Current investigations are exploring its potential in agrochemical formulations, where its stability and lipophilicity could enhance pesticide efficacy. Additionally, ongoing studies are examining its role in the development of new fluorinated polymers with enhanced material properties. As research progresses, this compound is likely to find broader applications in both pharmaceutical and industrial contexts.